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Compound of Interest

Compound Name: Ethyl 3,3-diphenylpropanoate

Cat. No.: B1584444 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature on

Ethyl 3,3-diphenylpropanoate (CAS No. 7476-18-8). The document covers its chemical and

physical properties, synthesis methodologies with detailed experimental protocols, and

spectroscopic data. All quantitative information has been summarized in structured tables for

clarity and comparative analysis.

Chemical and Physical Properties
Ethyl 3,3-diphenylpropanoate, also known as 3,3-Diphenylpropionic acid ethyl ester, is an

organic compound with the molecular formula C₁₇H₁₈O₂.[1] It is characterized as a yellowish,

viscous oil.[2] A summary of its key physical and computed properties is provided in Table 1.
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Property Value Source

CAS Number 7476-18-8 [1]

Molecular Formula C₁₇H₁₈O₂ [1]

Molecular Weight 254.32 g/mol [1]

Appearance Yellowish viscous oil [2]

Boiling Point 153-154 °C at 20 mmHg [2]

Refractive Index (nD²⁵) 1.5664 [2]

Computed XLogP3 3.8 [1]

Synthesis of Ethyl 3,3-diphenylpropanoate
The primary method for synthesizing Ethyl 3,3-diphenylpropanoate is the Fischer

esterification of 3,3-diphenylpropionic acid with ethanol, catalyzed by a strong acid like sulfuric

acid. This reaction has been reported with high yields.

Precursor Reagents Catalyst Yield Source

3,3-

Diphenylpropioni

c Acid

Ethanol Sulfuric Acid 91.0% CN102643168B

3,3-

Diphenylpropioni

c Acid

Ethanol Sulfuric Acid 88% [2]

Detailed Experimental Protocol: Fischer Esterification
The following protocol is adapted from Chinese Patent CN102643168B.

Reagents:

3,3-Diphenylpropionic acid (15.1 g, 0.067 mol)
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Ethanol (18.5 g, 0.4 mol)

Concentrated Sulfuric Acid (3.4 g, 0.034 mol)

5% Sodium Carbonate Solution

Anhydrous Magnesium Sulfate

Procedure:

To a reaction flask, add 15.1 g (0.067 mol) of 3,3-diphenylpropionic acid and dissolve it in

18.5 g (0.4 mol) of ethanol with stirring.

Slowly add 3.4 g (0.034 mol) of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux and maintain for 6-8 hours.

After the reaction is complete, recover the excess ethanol via distillation.

Neutralize the residue with a 5% sodium carbonate solution until the pH reaches 7.0-7.5.

Perform a liquid-liquid extraction. The layers will separate upon standing.

Separate the organic layer and wash it twice with water.

Dry the organic layer with anhydrous magnesium sulfate.

Filter the drying agent. The resulting product is 15.5 g of Ethyl 3,3-diphenylpropanoate
(0.061 mol), corresponding to a yield of 91.0%.

Synthesis Workflow Diagram
The following diagram illustrates the synthesis and purification workflow for Ethyl 3,3-
diphenylpropanoate via Fischer esterification.
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Reaction Stage

Workup & Purification

3,3-Diphenylpropionic Acid
Ethanol

Heat to Reflux
(6-8 hours)

H₂SO₄ (conc.)

Distill to remove
excess Ethanol

Reaction Mixture

Neutralize with 5% Na₂CO₃

to pH 7.0-7.5

Liquid-Liquid Extraction
(Aqueous & Organic Layers)

Wash Organic Layer
with Water (2x)

Dry with Anhydrous MgSO₄

Filter Drying Agent

Final Product:
Ethyl 3,3-diphenylpropanoate

Click to download full resolution via product page

Synthesis and Workup of Ethyl 3,3-diphenylpropanoate.
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Spectroscopic Data
Spectroscopic data is essential for the structural confirmation of Ethyl 3,3-
diphenylpropanoate. The available infrared and nuclear magnetic resonance data are

presented below. While 13C NMR and GC-MS data are noted in databases like PubChem,

specific peak information was not available in the reviewed literature.[1]

Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹) Interpretation

3061 Aromatic C-H Stretch

2981, 2934 Aliphatic C-H Stretch

1735 C=O (Ester) Stretch

1599 Aromatic C=C Stretch

1494, 1451 Aromatic C=C Stretch

1371 C-H Bend

1255, 1152 C-O (Ester) Stretch

746, 700
C-H Out-of-plane Bend (Monosubstituted

Benzene)

Source: Arkivoc[2]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
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Chemical Shift
(δ, ppm)

Multiplicity Integration
Coupling
Constant (J,
Hz)

Assignment

1.15 Triplet (t) 3H 9.0 -O-CH₂-CH₃

3.15 Doublet (d) 2H 9.0 -CH-CH₂-C=O

4.05 Quartet (q) 2H 9.0 -O-CH₂-CH₃

4.55 Triplet (t) 1H 9.0 Ar₂-CH-CH₂-

7.1 - 7.3 Multiplet (m) 10H -
Aromatic Protons

(2 x C₆H₅)

Solvent: CDCl₃,

Frequency: 90

MHz, Source:

Arkivoc[2]

Biological Activity and Applications
A thorough review of the scientific literature and patent databases did not yield any specific

reports on the biological activity, signaling pathway involvement, or direct applications in drug

development for Ethyl 3,3-diphenylpropanoate. Its documented use is primarily as a chemical

intermediate in the synthesis of other molecules. For instance, it has been used as a precursor

for the synthesis of tertiary alcohols, such as 1,1,3,3-tetraphenyl-1-propanol, through reactions

with Grignard reagents.[3]

Conclusion
Ethyl 3,3-diphenylpropanoate is a well-characterized chemical intermediate. Its synthesis via

Fischer esterification from 3,3-diphenylpropionic acid is efficient and high-yielding, with a clear

and established protocol. Spectroscopic data, particularly IR and ¹H NMR, are available and

confirm its molecular structure. However, there is a notable absence of published research on

its biological effects or its potential as a therapeutic agent. For professionals in drug

development, its current value lies in its role as a synthetic building block rather than as an

active pharmaceutical ingredient. Future research could explore the potential bioactivity of this
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compound, given its diaryl structure, which is a common motif in pharmacologically active

molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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